Cas no 219873-06-0 (3-Fluoro-4-(hydroxymethyl)benzonitrile)

• Product Name: 3-Fluoro-4-(hydroxymethyl)benzonitrile
• CAS No: 219873-06-0
• Molecular Formula: C₈H₆FNO
• Molecular Weight: 151.1377
• MDL: MFCD09037779
• CID: 67001
• PubChem ID: 329763801

3-Fluoro-4-(hydroxymethyl)benzonitrile Properties

Names and Identifiers

• 3-Fluoro-4-(hydroxymethyl)benzonitrile
• 4-Cyano-2-fluorobenzyl alcohol
• 3-fluoro-4-hydroxymethylbenzonitrile
• 3-Fluoro-4-(hydroxymethyl)-benzonitrile
• Benzonitrile, 3-fluoro-4-(hydroxymethyl)-
• PubChem11157
• YGAURRAHPYQHDC-UHFFFAOYSA-N
• 1128AB
• RP21444
• SY116565
• ST24042161
• 3-Fluoro-4-(hydro
• A21174
• AS-46295
• AKOS009345801
• 219873-06-0
• AMY14304
• EN300-71255
• MFCD09037779
• DTXSID90467168
• SCHEMBL1162443
• 3-Fluoro-4-(hydroxymethyl)benzonitrile, 97%
• AC-26131
• FT-0654188
• C8H6FNO
• CS-W001260
• J-512471
• CL9328

• MDL： MFCD09037779
• InChIKey： YGAURRAHPYQHDC-UHFFFAOYSA-N
• Inchi： 1S/C8H6FNO/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3,11H,5H2
• SMILES： FC1C([H])=C(C#N)C([H])=C([H])C=1C([H])([H])O[H]

Computed Properties

• Exact Mass: 151.043342g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.043342g/mol
• Monoisotopic Mass: 151.043342g/mol
• Topological Polar Surface Area: 44Ų
• Heavy Atom Count: 11
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.18968
• PSA: 44.02000
• Boiling Point: 288.8℃ at 760 mmHg
• Melting Point: 63-68 °C
• Density: 1.27 g/mL at 25 °C

3-Fluoro-4-(hydroxymethyl)benzonitrile Security Information

• Symbol:
• WGK Germany：1
• Safety Instruction： 26-39
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Risk Phrases： 41
• Signal Word：Danger

3-Fluoro-4-(hydroxymethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols